Cas no 320406-01-7 (4-(tert-Butylamino)-3-nitrobenzonitrile)

• Product Name: 4-(tert-Butylamino)-3-nitrobenzonitrile
• CAS No: 320406-01-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD03551828
• CID: 1039263
• PubChem ID: 3392381
• Update Time: 2025-06-08

4-(tert-Butylamino)-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butylamino)-3-nitrobenzonitrile
• 4-tert-Butylamino-3-nitrobenzonitrile
• 4-(t-Butylamino)-3-nitrobenzonitrile
• VMA40601
• 320406-01-7
• SCHEMBL7184389
• BS-28336
• SB76946
• AKOS016001046
• DTXSID90392082
• MFCD03551828

• MDL： MFCD03551828
• Inchi： 1S/C11H13N3O2/c1-11(2,3)13-9-5-4-8(7-12)6-10(9)14(15)16/h4-6,13H,1-3H3
• InChI Key： GHVJGWCXLNQJJH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#N)C=CC=1NC(C)(C)C)=O

Computed Properties

• Exact Mass: 219.10100
• Monoisotopic Mass: 219.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 81.64000
• LogP: 3.27308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-(tert-Butylamino)-3-nitrobenzonitrile

4-(tert-Butylamino)-3-nitrobenzonitrile (CAS No. 320406-01-7): An Overview of a Promising Compound in Pharmaceutical Research

4-(tert-Butylamino)-3-nitrobenzonitrile (CAS No. 320406-01-7) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its tert-butylamino and nitro groups, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 4-(tert-Butylamino)-3-nitrobenzonitrile is defined by its aromatic ring, substituted with a tert-butylamino group at the 4-position and a nitro group at the 3-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and electronic effects, which can influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 4-(tert-Butylamino)-3-nitrobenzonitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving dopamine and serotonin, which are implicated in conditions such as Parkinson's disease and depression. The ability to selectively target these neurotransmitter systems makes 4-(tert-Butylamino)-3-nitrobenzonitrile a promising lead compound for further investigation.

In addition to its neuroprotective properties, 4-(tert-Butylamino)-3-nitrobenzonitrile has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory activity suggests potential applications in treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(tert-Butylamino)-3-nitrobenzonitrile is another important aspect that has been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound shows low toxicity in animal models, making it a safe option for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(tert-Butylamino)-3-nitrobenzonitrile in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its direct therapeutic applications, 4-(tert-Butylamino)-3-nitrobenzonitrile also holds potential as a tool for understanding fundamental biological processes. Its ability to modulate specific neurotransmitter systems and inflammatory pathways makes it a valuable probe for investigating the underlying mechanisms of various diseases. This dual role as both a therapeutic agent and a research tool underscores its significance in the field of pharmaceutical science.

In conclusion, 4-(tert-Butylamino)-3-nitrobenzonitrile (CAS No. 320406-01-7) is a multifaceted compound with promising applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development, particularly in the areas of neurodegenerative diseases and inflammatory disorders. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use as a novel therapeutic agent.